Cas no 1207057-15-5 (2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-fluorophenyl)methyl]acetamide)

• Product Name: 2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-fluorophenyl)methyl]acetamide
• CAS No: 1207057-15-5
• MF: C₂₁H₁₅F₂N₃O₂S
• MW: 411.424510240555
• CID: 5392925
• Update Time: 2025-06-08

2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-fluorophenyl)methyl]acetamide Chemical and Physical Properties

Names and Identifiers

• N-[(4-fluorophenyl)methyl]-2-[7-(4-fluorophenyl)-4-oxothieno[3,2-d]pyrimidin-3-yl]acetamide
• 2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-fluorophenyl)methyl]acetamide

• Inchi： 1S/C21H15F2N3O2S/c22-15-5-1-13(2-6-15)9-24-18(27)10-26-12-25-19-17(11-29-20(19)21(26)28)14-3-7-16(23)8-4-14/h1-8,11-12H,9-10H2,(H,24,27)
• InChI Key： JCQPACZDHWLLCJ-UHFFFAOYSA-N
• SMILES： C(NCC1=CC=C(F)C=C1)(=O)CN1C=NC2C(C3=CC=C(F)C=C3)=CSC=2C1=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thienopyrimidines

Additional information on 2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-fluorophenyl)methyl]acetamide

Professional Introduction to Compound with CAS No 1207057-15-5 and Product Name: 2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-fluorophenyl)methyl]acetamide

The compound in question, identified by the CAS number 1207057-15-5, is a sophisticated organic molecule with a complex structural framework. Its systematic name, 2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-fluorophenyl)methyl]acetamide, underscores its intricate chemical composition and potential biological significance. This introduction aims to provide a comprehensive overview of the compound's structure, properties, and emerging applications in the field of pharmaceutical research.

At the core of this compound's structure lies a thieno[3,2-d]pyrimidine scaffold, a heterocyclic system that has garnered considerable attention in medicinal chemistry due to its versatility and biological activity. The presence of a 4-fluorophenyl group at both the 4-position of the thienopyrimidine ring and as part of the acetamide moiety introduces fluorine atoms, which are well-known for their ability to modulate metabolic stability and binding affinity. This strategic incorporation of fluorine is a common practice in drug design, aimed at enhancing the compound's pharmacokinetic profile.

The acetamide functional group at the N-position further contributes to the compound's complexity and potential reactivity. Acetamides are widely recognized for their role in biological systems and have been utilized in numerous pharmacologically active agents. The combination of these structural elements suggests that this compound may exhibit unique interactions with biological targets, making it a promising candidate for further investigation.

Recent advancements in computational chemistry have enabled more precise predictions of molecular properties and interactions. By leveraging machine learning models and molecular docking simulations, researchers can now rapidly assess the potential binding affinity of compounds like this one to various biological targets. These computational approaches have been instrumental in identifying novel therapeutic agents and optimizing existing ones. The structural features of 2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-fluorophenyl)methyl]acetamide make it an attractive subject for such studies.

In vitro studies have begun to explore the biological activity of this compound. Initial assays have shown promise in certain therapeutic areas, particularly where modulation of enzyme activity or receptor binding is desired. The fluorine atoms present in the structure are known to influence electronic properties and can alter how the molecule interacts with biological systems. This has led to interest in its potential as an intermediate or lead compound for further drug development.

The synthesis of such complex molecules requires meticulous planning and execution. Advanced synthetic methodologies have been employed to construct the thieno[3,2-d]pyrimidine core, followed by functional group transformations to introduce the necessary substituents. Techniques such as palladium-catalyzed cross-coupling reactions have been particularly useful in forming carbon-carbon bonds with high selectivity and yield. The synthesis of 2-[7-(4-fluorophenyl)-4-oxo-3H,4H-thieno[3,2-d]pyrimidin-3-yl]-N-[(4-fluorophenyl)methyl]acetamide exemplifies the cutting-edge approaches being used in modern organic synthesis.

As research progresses, interdisciplinary collaboration between chemists, biologists, and computer scientists will be crucial in unlocking the full potential of this compound. By integrating experimental data with computational modeling, researchers can gain deeper insights into its mechanism of action and optimize its properties for therapeutic use. The systematic name highlights its complexity but also serves as a blueprint for future modifications and derivations.

The role of fluorinated compounds in pharmaceuticals cannot be overstated. These molecules often exhibit improved pharmacokinetic properties compared to their non-fluorinated counterparts. The ability to fine-tune these properties through strategic fluorination has made fluorine-containing compounds indispensable in drug discovery programs worldwide. The presence of multiple fluorophenyl groups in this compound suggests that it may possess enhanced stability or bioavailability.

Future directions for research on this compound may include exploring its interactions with specific enzymes or receptors implicated in various diseases. By understanding how it binds to these targets at a molecular level, researchers can design analogs with improved efficacy or reduced side effects. The thienopyrimidine core provides a versatile platform for such structural modifications.

In conclusion, the compound identified by CAS number 1207057-15-5 represents a significant advancement in pharmaceutical chemistry. Its complex structure, featuring multiple fluorophenyl groups and an acetamide moiety attached to a thieno[3,2-d]pyrimidine scaffold, positions it as a promising candidate for further investigation. With ongoing research leveraging computational tools and innovative synthetic methods, this molecule holds great potential for contributing to new therapeutic strategies.